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Compound of Interest

Compound Name: 4-(Bromomethyl)benzoate

Cat. No.: B8499459

An In-depth Technical Guide on the Chemical Properties and Stability of Methyl 4-
(Bromomethyl)benzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-(bromomethyl)benzoate (CAS No. 2417-72-3) is a pivotal chemical intermediate in
the field of organic and medicinal chemistry.[1] As an ester derivative of a bromoalkylated
benzoic acid, it serves as a crucial building block in the synthesis of a variety of compounds,
including pharmaceuticals and complex organic materials.[2][3][4] Notably, it is a key
intermediate in the production of the tyrosine kinase inhibitor Imatinib, which is used in cancer
therapy.[1] Its bifunctional nature, possessing both a reactive bromomethyl group and a methyl
ester, makes it a versatile reagent for introducing the 4-(methoxycarbonyl)benzyl moiety into
molecules.[1] This guide provides a comprehensive overview of its chemical properties,
stability, and handling protocols, tailored for professionals in research and drug development.

Chemical and Physical Properties

Methyl 4-(bromomethyl)benzoate is a white to off-white crystalline powder at room
temperature.[1] Its key physical and chemical properties are summarized in the table below,
providing essential data for experimental design and implementation.
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Property Value Reference
methyl 4-

IUPAC Name [5]
(bromomethyl)benzoate
4-methoxycarbonylbenzyl
bromide, 4-

Synonyms (Bromomethyl)benzoic acid [1][6]
methyl ester, a-Bromo-p-toluic
acid methyl ester

CAS Number 2417-72-3 [1][5]

Molecular Formula CoHoBrO:2 [1112][5]

Molecular Weight 229.07 g/mol [L1[21[517]
White to off-white crystalline

Appearance [1]
powder

Melting Point 57-58 °C [11[2]

Boiling Point 130-135 °C at 2 mmHg [1][2]

Density ~1.47 g/cm3 [1]

Refractive Index 1.559 [1]

Purity >98-99% [1][6]

Stability and Reactivity

While stable under recommended storage conditions, Methyl 4-(bromomethyl)benzoate is a

reactive compound, largely owing to the lability of the benzylic bromide.[1][8]

Storage and Handling:

e It should be stored in a cool, dry, well-ventilated area in a tightly sealed container.[1][9][10]

e |tis crucial to protect it from moisture, strong light, and heat to maintain its integrity.[1][10]

The compound is a lachrymator, meaning it causes tearing, and therefore requires careful

handling in a well-ventilated fume hood.[1][10]
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Incompatibilities:

¢ Moisture: The compound can hydrolyze in the presence of water, particularly under basic
conditions, to form 4-(hydroxymethyl)benzoic acid methyl ester or 4-(bromomethyl)benzoic
acid.

o Bases/Alkalis: Strong bases can promote elimination or substitution reactions.[10]
e Oxidizing Agents: It is incompatible with strong oxidizing agents.[10]
Hazardous Decomposition:

» When heated to decomposition, it may emit toxic fumes of carbon monoxide (CO), carbon
dioxide (COz2), and hydrogen halides (such as hydrogen bromide).[11]

Reactivity and Decomposition of Methyl 4-(Bromomethyl)benzoate

Moisture (H20) Heat (Decomposition) Methyl 4-(Bromomethyl)benzoate Nucleophiles (Nu-) Bases (e.g., NaOH)

Hydrolysis hermal DecompNReaction

4-(Hydroxymethyl)benzoic acid
methyl ester

Nucleophilic Substitution Product
(R-Nu)

CO, COz, HBr

Click to download full resolution via product page
Caption: Reactivity pathways of Methyl 4-(bromomethyl)benzoate.
Experimental Protocols

Synthesis of Methyl 4-(bromomethyl)benzoate via
Radical Bromination
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A common method for synthesizing Methyl 4-(bromomethyl)benzoate is through the radical

bromination of methyl p-toluate using N-bromosuccinimide (NBS).[1][3]

Materials:

Methyl p-toluate

N-bromosuccinimide (NBS)

Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (radical initiator)[3][12]

Carbon tetrachloride (CCls) or Chlorobenzene (solvent)[3][12]

Hexane

Ethyl acetate (for recrystallization)

Procedure:

In a round-bottomed flask equipped with a reflux condenser and a magnetic stirrer, dissolve
methyl p-toluate (1.0 eq) in the chosen solvent (e.g., CCla).[3]

Add N-bromosuccinimide (1.0-1.1 eq) and a catalytic amount of AIBN (e.g., 0.03 eq).[3]

Heat the mixture to reflux and maintain for several hours (e.g., 4-7 hours), monitoring the
reaction progress via TLC.[3]

Once the reaction is complete, cool the mixture to room temperature and then in an ice bath
to precipitate the succinimide byproduct.[12]

Filter the mixture by suction filtration to remove the succinimide.[3][12]

Wash the filtrate with water to remove any remaining succinimide.[13]

Concentrate the organic phase under reduced pressure to yield the crude product.[3]

Purify the crude solid by recrystallization from a minimal amount of a suitable solvent, such
as ethyl acetate or a mixture of n-heptane/ethyl acetate, to obtain pure Methyl 4-
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(bromomethyl)benzoate as a white crystalline solid.[12][13]

Workflow for Synthesis and Purification

Synthesis

1. Mix Methyl p-toluate,
NBS, and AIBN in CCla

:

2. Heat to reflux
for 4-7 hours

l

3. Cool to room temperature
and then in an ice bath

Transfer mixture

Purification

4. Filter to remove
succinimide byproduct

:

5. Concentrate filtrate
under reduced pressure

:

6. Recrystallize crude product
from ethyl acetate

Pure Methyl 4-(bromomethyl)benzoate

Click to download full resolution via product page
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Caption: Synthesis and purification workflow.

Purity Analysis by High-Performance Liquid
Chromatography (HPLC)

HPLC is a robust and sensitive method for determining the purity of Methyl 4-
(bromomethyl)benzoate and identifying any potential impurities.[14] The following is a general
reversed-phase HPLC protocol that can be adapted.

Materials and Equipment:

HPLC system with a UV detector

C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 pm)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Methyl 4-(bromomethyl)benzoate reference standard

Volumetric flasks, pipettes

Chromatographic Conditions (Example):

Mobile Phase: Acetonitrile:Water (e.g., 60:40 v/v), isocratic[14]

Flow Rate: 1.0 mL/min

Column Temperature: Ambient (e.g., 25 °C)

Detection Wavelength: 227 nm (or determined by UV scan)[15]

Injection Volume: 20 pL

Procedure:

e Preparation of Solutions:
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o Diluent: Prepare the mobile phase mixture (Acetonitrile:Water).

o Standard Solution (e.g., 100 ug/mL): Accurately weigh approximately 10 mg of the
reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the
diluent.[14]

o Sample Solution (e.g., 100 ug/mL): Prepare the sample solution in the same manner as
the standard solution.[14]

e Analysis:
o Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
o Inject the diluent as a blank to ensure no carryover or contamination.[14]

o Inject the standard solution in duplicate to check for system suitability (e.g., retention time,
peak area repeatability).

o Inject the sample solution in duplicate.[14]
e Calculation:

o Calculate the purity of the sample by comparing the peak area of the main component in
the sample chromatogram to that of the standard chromatogram using the formula: Purity
(%) = (Area_sample / Area_standard) x (Conc_standard / Conc_sample) x 100

Safety and Handling

Methyl 4-(bromomethyl)benzoate is classified as a hazardous chemical and requires strict
adherence to safety protocols.[5][8][11]

GHS Hazard Information:
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Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

) ] o H314: Causes severe skin burns and eye
Skin Corrosion/Irritation (Category 1B)
damage[5]

Serious Eye Damage/Irritation (Category 1) H318: Causes serious eye damage

) o H334: May cause allergy or asthma symptoms
Respiratory Sensitization (Category 1) ) T
or breathing difficulties if inhaled[5]

Specific target organ toxicity (single exposure) H335: May cause respiratory irritation[9]

Precautionary Measures:

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
a lab coat.[8][9] Work in a well-ventilated area, preferably a chemical fume hood.[9][10]

« Handling: Avoid contact with skin, eyes, and clothing.[8][9] Do not breathe dust.[10] Wash
hands thoroughly after handling.[9]

o First Aid (IF IN EYES): Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and seek immediate medical attention.[8]

[9]

» First Aid (IF ON SKIN): Take off immediately all contaminated clothing. Rinse skin with plenty
of water.[8][9]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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